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Compound of Interest

Compound Name: ALK-IN-1

Cat. No.: B611979 Get Quote

Introduction
ALK-IN-1, a potent and selective inhibitor of Anaplastic Lymphoma Kinase (ALK), is a valuable

tool in cancer research and drug development. Proper preparation of stock solutions is critical

for ensuring experimental accuracy and reproducibility. This application note provides detailed

protocols for the solubilization and storage of ALK-IN-1, along with a summary of its key

chemical and physical properties. Additionally, we present a diagram of the ALK signaling

pathway to provide context for its mechanism of action.

Chemical and Physical Properties
Accurate data on the chemical and physical properties of a compound are essential for correct

stock solution preparation and experimental design. The table below summarizes the key

properties of ALK-IN-1.
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Property Value Source(s)

Synonyms
Brigatinib analog, AP26113

analog
[1][2][3]

Molecular Formula C₂₆H₃₄ClN₆O₂P [1][2][4][5]

Molecular Weight 529.01 g/mol [1][2][5][6]

CAS Number 1197958-12-5 [1][2][4][5]

Appearance Solid [1]

Solubility Data
The solubility of ALK-IN-1 varies significantly across different solvents. This information is

crucial for selecting the appropriate solvent for your stock solution and subsequent

experimental dilutions.

Solvent Solubility Notes Source(s)

DMSO ≥26.45 mg/mL

Use of fresh,

moisture-free DMSO

is recommended as

absorbed moisture

can reduce solubility.

[1]

Ethanol ≥55.9 mg/mL --- [1]

Water Insoluble --- [1]

PBS (pH 7.2) ~0.3 mg/mL --- [4]

DMF ~30 mg/mL --- [4]

Experimental Protocol: Preparing a 10 mM ALK-IN-1
Stock Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of ALK-IN-1 in Dimethyl

Sulfoxide (DMSO).
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Materials:

ALK-IN-1 powder (MW: 529.01 g/mol )

Anhydrous, sterile DMSO

Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate ALK-IN-1: Allow the vial of ALK-IN-1 powder to reach room temperature before

opening to prevent condensation of moisture.

Weigh the Compound: Carefully weigh out 5.29 mg of ALK-IN-1 powder using a calibrated

analytical balance and transfer it to a sterile microcentrifuge tube.

Add Solvent: Add 1 mL of anhydrous, sterile DMSO to the tube containing the ALK-IN-1
powder.

Dissolve the Compound: Tightly cap the tube and vortex thoroughly until the powder is

completely dissolved. Gentle warming in a water bath (37°C) or brief sonication can be used

to aid dissolution if necessary. Visually inspect the solution to ensure there are no

undissolved particulates.

Aliquot and Store: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes. This will help to avoid repeated freeze-thaw cycles which can degrade

the compound.

Storage: Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

When stored properly, the stock solution should be stable for at least one year at -80°C and

for one month at -20°C.
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Experimental Workflow
The following diagram illustrates the workflow for preparing the ALK-IN-1 stock solution.
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Click to download full resolution via product page

Caption: Workflow for ALK-IN-1 Stock Solution Preparation.

ALK Signaling Pathway
ALK-IN-1 exerts its effects by inhibiting the Anaplastic Lymphoma Kinase, a receptor tyrosine

kinase. Aberrant ALK activity, often due to chromosomal rearrangements, leads to the

constitutive activation of several downstream signaling pathways that promote cell proliferation

and survival. The diagram below provides a simplified overview of the major signaling

cascades activated by ALK.[7][8][9][10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b611979?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b611979?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

